![molecular formula C7H9F3O2 B2410296 [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol CAS No. 2305254-89-9](/img/structure/B2410296.png)
[4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol, commonly known as TFMOM, is a chemical compound that has gained attention in scientific research due to its unique properties. TFMOM is a bicyclic ether that contains a trifluoromethyl group, which makes it a valuable building block for the synthesis of various compounds. In
Scientific Research Applications
Synthesis and Structural Studies
Synthesis Techniques : A study by Kirmse and Mrotzeck (1988) explored the synthesis of 2-Oxabicyclo[2.1.1]hexane derivatives, including methods like cyclization and intramolecular photocycloaddition. These techniques are foundational in the formation of compounds like [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol (Kirmse & Mrotzeck, 1988).
Structural Analysis : The study also discusses the comparison of NMR spectra to confirm structural configurations, which is crucial for understanding the properties of such compounds (Kirmse & Mrotzeck, 1988).
Organic Chemistry and Catalysis
Catalytic Processes : Research by Anjibabu et al. (2013) demonstrated the use of heteropoly acid catalysts in the synthesis of 3-oxabicyclo[3.3.1]non-7-ene derivatives through oxonium-ene cyclization. This highlights the potential of using similar catalysts in synthesizing related compounds like [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol (Anjibabu et al., 2013).
Prins-type Cyclization : Nakamura et al. (2009) developed a method for synthesizing 4-substituted 6-methyl-3-oxabicyclo[3.3.1]non-6-ene-1-methanol derivatives using Prins-type cyclization. This type of reaction could be applicable in forming the structure of [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol (Nakamura et al., 2009).
Photochemistry and Rearrangements
Photochemical Studies : The photochemistry of 1-phenyl-4,4,5-trimethyl-3-oxabicyclo[3.1.0]hexan-2-one was studied by Noort and Cerfontain (1979), providing insights into the behavior of similar bicyclic compounds under irradiation, which could be relevant for the study of [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol (Noort & Cerfontain, 1979).
Rearrangements and Syntheses : Research by Krow et al. (2004) on stereoselective syntheses and rearrangements of 2-azabicyclo[2.1.1]hexanes provides an understanding of structural transformations that could be applied to similar compounds like [4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol (Krow et al., 2004).
properties
IUPAC Name |
[4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F3O2/c8-7(9,10)5-1-6(2-5,3-11)12-4-5/h11H,1-4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJGWBYWPAPLXGL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CC1(OC2)CO)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol | |
CAS RN |
2305254-89-9 |
Source
|
Record name | [4-(trifluoromethyl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.